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Compound of Interest

Compound Name:
Chromium potassium sulfate

dodecahydrate

Cat. No.: B147927 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive protocol for the preparation of chromium potassium

sulfate standard solutions, essential for a variety of analytical and research applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for chromium potassium sulfate
dodecahydrate (KCr(SO₄)₂·12H₂O), the recommended starting material for the preparation of

chromium standard solutions.
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Parameter Value Reference

Chemical Formula KCr(SO₄)₂·12H₂O [1]

Molar Mass 499.40 g/mol [2]

Appearance
Dark purple to violet crystalline

solid
[1]

Solubility in Water ~24 g/100 mL at 20 °C [3][4]

Purity (ACS Reagent Grade) ≥98.0%

Melting Point 89 °C [4]

Experimental Protocol: Preparation of a 1000 ppm
Chromium Standard Solution
This protocol details the steps for preparing a 1000 parts per million (ppm) chromium standard

solution using chromium potassium sulfate dodecahydrate.

Health and Safety Precautions
Chromium potassium sulfate can cause skin and serious eye irritation.[5] It is crucial to handle

the compound in a well-ventilated area, wearing appropriate personal protective equipment

(PPE), including a lab coat, safety goggles, and gloves.[5] Avoid inhaling the dust.[6]

Materials and Equipment
Chromium (III) potassium sulfate dodecahydrate (KCr(SO₄)₂·12H₂O), ACS reagent grade

(≥98% purity)

Deionized water

Concentrated nitric acid (HNO₃)

1000 mL volumetric flask, Class A

Analytical balance (readable to 0.1 mg)
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Weighing paper or boat

Beakers

Glass funnel

Pipettes

Storage bottle (e.g., high-density polyethylene)

Step-by-Step Procedure
Calculate the required mass of chromium potassium sulfate dodecahydrate. To prepare a

1000 ppm (1000 mg/L) chromium standard solution, the required mass of KCr(SO₄)₂·12H₂O

needs to be calculated based on the molar masses of chromium and the entire compound.

Molar mass of Cr = 51.996 g/mol

Molar mass of KCr(SO₄)₂·12H₂O = 499.40 g/mol

Mass of KCr(SO₄)₂·12H₂O = (1.000 g Cr) * (499.40 g KCr(SO₄)₂·12H₂O / 51.996 g Cr) =

9.605 g

Weigh the chromium potassium sulfate dodecahydrate. Accurately weigh approximately

9.605 g of chromium potassium sulfate dodecahydrate using an analytical balance.

Dissolve the salt. Transfer the weighed salt to a 500 mL beaker. Add approximately 200 mL

of deionized water and stir with a glass rod until the salt is completely dissolved. Gentle

heating may be applied to aid dissolution, but the solution should be cooled to room

temperature before proceeding.

Acidify the solution. Add 10 mL of concentrated nitric acid to the dissolved salt solution. This

helps to stabilize the chromium ions in the solution.

Transfer to the volumetric flask. Carefully transfer the solution into a 1000 mL volumetric

flask using a glass funnel. Rinse the beaker, glass rod, and funnel several times with small

amounts of deionized water, adding the rinsings to the volumetric flask to ensure a

quantitative transfer.
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Dilute to the mark. Add deionized water to the volumetric flask until the bottom of the

meniscus is level with the calibration mark.

Homogenize the solution. Stopper the flask and invert it several times to ensure the solution

is thoroughly mixed and homogeneous.

Store the standard solution. Transfer the prepared 1000 ppm chromium standard solution to

a clean, clearly labeled storage bottle. Store in a cool, dark place. The stability of the solution

is generally good, but it is recommended to prepare fresh solutions periodically, especially for

high-precision analyses.

Diagrams
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Preparation of 1000 ppm Cr Standard Solution

Start: Required Materials

Calculate Mass of KCr(SO4)2·12H2O (9.605 g)

Accurately Weigh the Salt

Dissolve in Deionized Water

Acidify with Nitric Acid

Quantitatively Transfer to 1000 mL Volumetric Flask

Dilute to Volume with Deionized Water

Stopper and Homogenize

Transfer to Labeled Storage Bottle

End: 1000 ppm Cr Standard Solution

Click to download full resolution via product page

Caption: Workflow for preparing a 1000 ppm chromium standard solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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